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Compound of Interest

Compound Name: BW 245C
CAS No.: 72814-32-5
Cat. No.: B1668152
Get Quote
. J

Part 1: Core Directive & Scientific Rationale[1]
Executive Summary

BW 245C (CAS 72814-32-5) is a high-affinity, selective agonist for the Prostaglandin D2
receptor (DP1).[1] Unlike benign laboratory reagents, its disposal requires strict adherence to
protocols designed for pharmacologically active substances.[1] The core hazard here is not
acute chemical corrosivity, but biological potency.[1] Even trace amounts entering the water
table can affect aquatic life or contaminate municipal water systems due to the compound's
stability (=4 years) and receptor selectivity.

This guide moves beyond generic "chemical waste" instructions. It provides a self-validating
workflow ensuring that the molecule is chemically deactivated or physically destroyed
(incinerated) without risking environmental release or personnel exposure.

Chemical Identity & Hazard Profile

Before disposal, verify the substance identity to ensure compatibility with waste streams.[1]
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Parameter Specification Implications for Disposal

Compound Name BW 245C Label waste containers clearly.

Use for regulatory manifesting.

[1]

CAS Number 72814-32-5

) o Nitrogen-containing organic;
] Hydantoin Derivative / ] ]
Chemical Class ] requires high-temp
Prostaglandin Analog o ]
incineration.[1]

B DMSO, DMF, Ethanol (~50 Do not use water for rinsing;
Solubility )
mg/mL) use organic solvents.[1]
Will not degrade
Stability Stable (=4 years at -20°C) spontaneously; requires active
destruction.[1]
) o DP1 Receptor Agonist (Ki = High Potency. Zero-discharge
Bioactivity . .
0.9 nM) policy applies.[1]

Part 2: Operational Disposal Protocols
Pre-Disposal Handling & Containment

The Golden Rule: Treat BW 245C as a potent bioactive agent. Do not mix with general "trash"
or "aqueous waste."

e PPE Requirements: Nitrile gloves (double-gloved recommended for solutions), lab coat, and
safety glasses.[1] If handling powder >10 mg outside a fume hood, use a P95 respirator.[1]

e Solvent Selection: Because BW 245C is lipophilic and soluble in organic solvents, ethanol or
DMSO must be used for cleaning contaminated surfaces.[1] Water will merely bead up and
spread the contamination.

Primary Disposal Workflows
Scenario A: Solid Waste (Pure Powder or Expired Vials)

Objective: Complete thermal destruction.
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Do not dissolve the solid just to pour it out. Keep it in its original vial if possible.
Cap the vial tightly.

Place the vial into a transparent, sealable bag (secondary containment).

Label the bag: "Solid Chemical Waste: BW 245C - High Potency Bioactive."

Deposit into the High-BTU Incineration Stream (often red bin or specific "Incineration Only"
stream).

Scenario B: Liquid Waste (Stock Solutions in DMSO/Ethanol)

Objective: Prevent environmental leaching.

Segregation: Do not mix with aqueous acid/base waste. BW 245C solutions must go into the
Organic Solvent Waste container (Halogenated or Non-Halogenated, depending on the
solvent used).[1]

Rinsing: When emptying a vial:

o Rinse the vial 3x with Ethanol or Acetone.

o Pour all rinsate into the Organic Waste container.
o Crucial: Do not rinse with water into the sink.

Final Container: The Organic Waste container must be destined for fuel blending or
incineration.

Scenario C: Contaminated Debris (Gloves, Weigh Boats, Pipette
Tips)[1]

o Collect all solid disposables in a dedicated "Chemically Contaminated Solids" bag (usually
yellow or clear with hazmat labeling).

e Do not place in regular trash or biohazard (autoclave) bags. Autoclaving does not destroy
this chemical; it may volatilize it.
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o Seal and tag for incineration.

Visualized Decision Logic

The following diagram outlines the critical decision points to prevent accidental release.

Start: BW 245C Waste |dentified

Determine Physical State

l

Solid / Powder Trace Contaminants Liquid Solution
(Vials, Weigh Boats) (Gloves, Tips, Wipes) (DMSO, Ethanol, DMF)
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Z

/
\If emptying via
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FINAL DISPOSAL: Rinse Empty Vials 3x
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Drain Disposal or Autoclaving
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Caption: Logical workflow for segregating BW 245C waste streams to ensure final destruction
via incineration.

Part 3: Emergency Procedures (Spill Response)
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In the event of a spill, speed and containment are vital.[1] Because BW 245C is a potent
receptor agonist, inhalation of dust or skin absorption of solutions can have physiological
effects (e.g., vasodilation, platelet inhibition).[1]

Spill Cleanup Protocol

 |solate: Evacuate the immediate area. Post "Do Not Enter" signage.

o Protect: Don PPE (Nitrile gloves, lab coat, safety goggles).[1] If powder is airborne, wear a
respirator.[1]

e Contain:

o Powder: Cover with a damp paper towel (dampened with ethanol, not water, to aid
adhesion) to prevent dust generation.[1] Carefully wipe up.[2][3][4][5]

o Liquid: Cover with an absorbent pad or vermiculite.
e Clean: Wipe the surface 3 times with Ethanol or Acetone.

» Dispose: Place all cleanup materials (wipes, pads, gloves) into a sealed bag labeled
"Hazardous Chemical Debris" and treat as Solid Waste (Scenario C above).
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Accidental Spill Event

Assess Form
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Dry Powder Liquid Solution
Cover with Ethanol-dampened Absorb with Vermiculite
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Seal in HazMat Bag

Notify EHS / Safety Officer

Click to download full resolution via product page

Caption: Immediate response logic for BW 245C spills, prioritizing dust control and solvent-
based decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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245c-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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